Cas no 1207059-66-2 (methyl 4-[(4-bromophenyl)amino]-8-fluoroquinoline-2-carboxylate)

• Product Name: methyl 4-[(4-bromophenyl)amino]-8-fluoroquinoline-2-carboxylate
• CAS No: 1207059-66-2
• MF: C₁₇H₁₂BrFN₂O₂
• MW: 375.191786766052
• CID: 5392946
• Update Time: 2025-06-14

methyl 4-[(4-bromophenyl)amino]-8-fluoroquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[(4-bromophenyl)amino]-8-fluoro-2-quinolinecarboxylate
• methyl 4-[(4-bromophenyl)amino]-8-fluoroquinoline-2-carboxylate

• Inchi： 1S/C17H12BrFN2O2/c1-23-17(22)15-9-14(20-11-7-5-10(18)6-8-11)12-3-2-4-13(19)16(12)21-15/h2-9H,1H3,(H,20,21)
• InChI Key： CIVQNKCGGXBEMK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2F)C(NC2=CC=C(Br)C=C2)=CC=1C(OC)=O

Experimental Properties

• Density: 1.556±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 483.6±45.0 °C(Predicted)
• pka: 1.17±0.50(Predicted)

Additional information on methyl 4-[(4-bromophenyl)amino]-8-fluoroquinoline-2-carboxylate

Recent Advances in the Study of Methyl 4-[(4-Bromophenyl)amino]-8-fluoroquinoline-2-carboxylate (CAS: 1207059-66-2)

Methyl 4-[(4-bromophenyl)amino]-8-fluoroquinoline-2-carboxylate (CAS: 1207059-66-2) is a fluorinated quinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its biological activities, synthetic pathways, and therapeutic potential. The presence of both a bromophenylamino group and a fluoroquinoline core makes it a promising candidate for further investigation in the context of targeted drug design and development.

Recent research has focused on elucidating the molecular mechanisms underlying the biological activities of methyl 4-[(4-bromophenyl)amino]-8-fluoroquinoline-2-carboxylate. Studies have demonstrated its efficacy as a kinase inhibitor, particularly in the context of cancer therapy. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its inhibitory effects on specific tyrosine kinases involved in tumor proliferation and metastasis. The compound's ability to selectively target these kinases while minimizing off-target effects has positioned it as a potential lead compound for the development of novel anticancer agents.

In addition to its kinase inhibitory properties, methyl 4-[(4-bromophenyl)amino]-8-fluoroquinoline-2-carboxylate has also been investigated for its antimicrobial potential. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported its activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings underscore the versatility of this compound and its potential to address pressing challenges in antimicrobial resistance.

The synthetic routes for methyl 4-[(4-bromophenyl)amino]-8-fluoroquinoline-2-carboxylate have also been a focal point of recent research. Advances in green chemistry have led to the development of more efficient and environmentally friendly synthesis methods. A 2024 study in Organic Process Research & Development detailed a novel catalytic approach that significantly reduces the use of hazardous reagents and improves yield. Such innovations are critical for scaling up production and facilitating further preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of methyl 4-[(4-bromophenyl)amino]-8-fluoroquinoline-2-carboxylate for clinical use. Pharmacokinetic studies have revealed variability in bioavailability and metabolic stability, necessitating further structural modifications. Ongoing research aims to address these issues through the design of analogs with improved drug-like properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, methyl 4-[(4-bromophenyl)amino]-8-fluoroquinoline-2-carboxylate (CAS: 1207059-66-2) represents a compelling area of research in the field of medicinal chemistry. Its diverse biological activities, coupled with advances in synthetic methodologies, highlight its potential as a scaffold for the development of next-generation therapeutics. Future studies will likely focus on refining its pharmacological profile and exploring its efficacy in vivo, paving the way for its eventual clinical evaluation.